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Compound of Interest

Compound Name: 1-Iodo-4-propylbenzene

Cat. No.: B150738 Get Quote

An In-depth Technical Guide to 1-Iodo-4-
propylbenzene
This technical guide provides a comprehensive overview of the physical and chemical

properties of 1-Iodo-4-propylbenzene, tailored for researchers, scientists, and professionals in

drug development. This document includes key data, experimental methodologies, and visual

representations of relevant processes.

Core Physical and Chemical Properties
1-Iodo-4-propylbenzene, also known as 4-n-propyliodobenzene, is an organoiodine

compound with the chemical formula C₉H₁₁I.[1] It belongs to the family of halogenated aromatic

hydrocarbons.[2] Its molecular structure consists of a benzene ring substituted with an iodine

atom and a propyl group at the para position. This compound serves as a valuable intermediate

in organic synthesis.

The key physical properties of 1-Iodo-4-propylbenzene are summarized in the table below,

providing a quick reference for laboratory and research applications.
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Property Value Source(s)

Molecular Formula C₉H₁₁I [1][2][3][4][5]

Molecular Weight 246.09 g/mol [1][2][3][4]

Appearance Clear colorless to yellow liquid [6]

Boiling Point 240-242 °C [3][5]

120-122 °C at 12 mmHg [7][8]

Density 1.530 ± 0.06 g/cm³ (Predicted) [7]

Refractive Index 1.5790 (at 20 °C) [3][6][7]

Flash Point 240-242 °C [7]

Purity (Typical) ≥97% [2][6]

1-Iodo-4-propylbenzene exhibits reactivity typical of an aryl iodide. The carbon-iodine bond is

relatively weak, making the iodine atom a good leaving group in various reactions.

Stability and Storage:

Sensitivity: The compound is light-sensitive.[5][7][8]

Incompatible Materials: It is incompatible with strong oxidizing agents and strong bases.[9]

Hazardous Decomposition Products: Under combustion, it may produce carbon monoxide,

carbon dioxide, hydrogen iodide, and nitrogen oxides.[9]

Key Reactions: Aryl iodides like 1-Iodo-4-propylbenzene are important substrates in

palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling.[10] These

reactions are fundamental for forming new carbon-carbon bonds, enabling the synthesis of

more complex molecules.[10]

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of 1-Iodo-4-
propylbenzene are crucial for its application in research and development.
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A common method for the synthesis of aryl iodides is through a Sandmeyer-type reaction,

starting from the corresponding aniline. The general workflow involves diazotization of 4-

propylaniline followed by reaction with an iodide salt.

Materials:

4-propylaniline

Hydrochloric acid (concentrated)

Sodium nitrite (NaNO₂)

Potassium iodide (KI)

Ice

Sodium thiosulfate

Diethyl ether or dichloromethane

Anhydrous magnesium sulfate

Procedure:

Diazotization: 4-propylaniline is dissolved in an aqueous solution of a strong acid, such as

hydrochloric acid, and cooled to 0-5 °C in an ice bath.

A cooled aqueous solution of sodium nitrite is added dropwise to the aniline solution while

maintaining the low temperature. This reaction forms the diazonium salt.

Iodination: The freshly prepared diazonium salt solution is then slowly added to a solution of

potassium iodide. The diazonium group is replaced by iodine, leading to the formation of 1-
Iodo-4-propylbenzene and the evolution of nitrogen gas.

Work-up: The reaction mixture is allowed to warm to room temperature. The organic layer is

extracted with a suitable solvent like diethyl ether.
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The organic extract is washed with a sodium thiosulfate solution to remove any excess

iodine, followed by washing with brine.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

removed under reduced pressure to yield the crude product.

The crude 1-Iodo-4-propylbenzene can be purified by vacuum distillation to obtain a product

with high purity.

Procedure:

The crude product is placed in a round-bottom flask suitable for distillation.

The flask is connected to a vacuum distillation apparatus.

The product is distilled under reduced pressure. The fraction collected at the appropriate

boiling point (e.g., 120-122 °C at 12 mmHg) is the purified 1-Iodo-4-propylbenzene.[7][8]

The purity and identity of 1-Iodo-4-propylbenzene can be confirmed using various analytical

techniques.

Gas Chromatography-Mass Spectrometry (GC-MS): This technique can be used to

determine the purity of the sample and confirm its molecular weight.[1]

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the functional groups

present in the molecule.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be

used to elucidate the detailed structure of the molecule.

Visualizations
The following diagrams, created using the DOT language, illustrate key processes related to 1-
Iodo-4-propylbenzene.

4-propylaniline Diazotization
(HCl, NaNO2, 0-5 °C)

4-propylbenzene
diazonium chloride

Iodination
(KI)

Crude
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Purification
(Vacuum Distillation)

Pure
1-Iodo-4-propylbenzene
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Caption: Synthetic workflow for 1-Iodo-4-propylbenzene.
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Caption: Suzuki-Miyaura coupling of 1-Iodo-4-propylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical and chemical properties of 1-Iodo-4-
propylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150738#physical-and-chemical-properties-of-1-iodo-
4-propylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b150738#physical-and-chemical-properties-of-1-iodo-4-propylbenzene
https://www.benchchem.com/product/b150738#physical-and-chemical-properties-of-1-iodo-4-propylbenzene
https://www.benchchem.com/product/b150738#physical-and-chemical-properties-of-1-iodo-4-propylbenzene
https://www.benchchem.com/product/b150738#physical-and-chemical-properties-of-1-iodo-4-propylbenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b150738?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

